Cas no 2228717-27-7 (O-2-(1H-indol-4-yl)propylhydroxylamine)

• Product Name: O-2-(1H-indol-4-yl)propylhydroxylamine
• CAS No: 2228717-27-7
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5815006
• PubChem ID: 165860326
• Update Time: 2025-05-24

O-2-(1H-indol-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1H-indol-4-yl)propylhydroxylamine
• O-[2-(1H-indol-4-yl)propyl]hydroxylamine
• 2228717-27-7
• EN300-1793921

• Inchi： 1S/C11H14N2O/c1-8(7-14-12)9-3-2-4-11-10(9)5-6-13-11/h2-6,8,13H,7,12H2,1H3
• InChI Key： ALEGZCVNOANWAE-UHFFFAOYSA-N
• SMILES： O(CC(C)C1=CC=CC2=C1C=CN2)N

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 51Ų

Additional information on O-2-(1H-indol-4-yl)propylhydroxylamine

Introduction to O-2-(1H-indol-4-yl)propylhydroxylamine (CAS No. 2228717-27-7)

O-2-(1H-indol-4-yl)propylhydroxylamine (CAS No. 2228717-27-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound, characterized by its unique structural features, has shown promising potential in various biological and therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, biological activities, and recent research advancements associated with O-2-(1H-indol-4-yl)propylhydroxylamine.

The chemical structure of O-2-(1H-indol-4-yl)propylhydroxylamine is noteworthy for its indole moiety and the hydroxylamine functional group. The indole ring is a common structural motif found in many biologically active compounds, including neurotransmitters and natural products. The presence of the hydroxylamine group adds further complexity and reactivity to the molecule, making it an interesting target for both synthetic and biological studies.

Recent studies have explored the synthetic routes to produce O-2-(1H-indol-4-yl)propylhydroxylamine. One notable approach involves the reaction of 4-bromomethylindole with hydroxylamine under controlled conditions. This method has been optimized to achieve high yields and purity, making it a viable option for large-scale production. The synthetic process is crucial for ensuring the availability of this compound for further research and development.

In terms of biological activity, O-2-(1H-indol-4-yl)propylhydroxylamine has demonstrated significant potential as a modulator of various cellular processes. One key area of interest is its interaction with neurotransmitter systems. Research has shown that this compound can influence serotonin and dopamine pathways, which are critical for mood regulation and cognitive function. These findings suggest that O-2-(1H-indol-4-yl)propylhydroxylamine could have therapeutic applications in the treatment of neurological disorders such as depression and Parkinson's disease.

Another important aspect of O-2-(1H-indol-4-yl)propylhydroxylamine is its anti-inflammatory properties. Studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This anti-inflammatory effect is particularly relevant in the context of chronic inflammatory diseases, where reducing inflammation can lead to improved patient outcomes.

The pharmacokinetic profile of O-2-(1H-indol-4-yl)propylhydroxylamine has also been investigated to understand its behavior in biological systems. Initial studies suggest that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are desirable characteristics for a potential drug candidate.

Clinical trials are currently underway to evaluate the safety and efficacy of O-2-(1H-indol-4-yl)propylhydroxylamine in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, O-2-(1H-indol-4-yl)propylhydroxylamine has also been studied for its use as a research tool in understanding cellular signaling pathways. Its ability to modulate specific receptors and enzymes makes it a valuable probe for investigating complex biological processes. This application has broad implications for both basic research and drug discovery efforts.

The future prospects for O-2-(1H-indol-4-yl)propylhydroxylamine are promising. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic applications. Collaborations between academic institutions, pharmaceutical companies, and regulatory agencies will be crucial in advancing this compound through the drug development pipeline.

In conclusion, O-2-(1H-indol-4-yl)propylhydroxylamine (CAS No. 2228717-27-7) is a multifaceted compound with significant potential in both research and clinical settings. Its unique chemical structure, coupled with its diverse biological activities, positions it as a promising candidate for future drug development efforts. As research continues to uncover new insights into its properties and applications, the scientific community remains optimistic about the impact this compound could have on human health.